Cas no 2641-40-9 (Cholest-5-en-3-ol (3b)-, 9-anthracenecarboxylate (9CI))

Cholest-5-en-3-ol (3b)-, 9-anthracenecarboxylate (9CI) Properties

Names and Identifiers

• Cholest-5-en-3-ol (3b)-, 9-anthracenecarboxylate (9CI)
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] anthracene-9-carboxylate
• CHOLESTERYL 9-ANTHRACENECARBOXYLATE ---POWDER---
• 9-Anthracencarbonsaeure-cholesterylester
• Cholesteryl 9-anthracenecarboxylate
• FR-2381
• (3beta)-Cholest-5-en-3-yl anthracene-9-carboxylate
• SCHEMBL592392
• 9-Anthracenecarboxylic acid cholesteryl ester
• 2641-40-9
• DTXSID20437793
• Cholesteryl 9-anthracene carboxylate
• MFCD00674495
• AKOS032953563
• CHOLESTERYL9-ANTHRACENECARBOXYLATE
• +Expand

• MDL： MFCD00674495
• InChIKey： FMGWOPYZVAWWNP-SKWQCYOWSA-N
• Inchi： InChI=1S/C42H54O2/c1-27(2)11-10-12-28(3)36-19-20-37-35-18-17-31-26-32(21-23-41(31,4)38(35)22-24-42(36,37)5)44-40(43)39-33-15-8-6-13-29(33)25-30-14-7-9-16-34(30)39/h6-9,13-17,25,27-28,32,35-38H,10-12,18-24,26H2,1-5H3/t28-,32+,35+,36-,37+,38+,41+,42-/m1/s1
• SMILES： CC(CCC[C@H]([C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(C1C2=CC=CC=C2C=C2C=CC=CC=12)=O)C)C

Computed Properties

• Exact Mass: 590.41200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 8
• Monoisotopic Mass: 590.412381
• Heavy Atom Count: 44
• Complexity: 1040
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 11.55980
• PSA: 26.30000
• Melting Point: 196-197 °C(lit.)
• Solubility: DMF: soluble
• Color/Form: Not available
• Solubility: Not available